Cas no 257880-89-0 (1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-)
257880-89-0 structure
Product Name:1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-
CAS No:257880-89-0
MF:C12H8Cl2N4O2
MW:311.123519897461
CID:246986
PubChem ID:2797718
Update Time:2025-04-19
1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-(CHLOROMETHYL)-3-(4-[5-(CHLOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENYL)-1,2,4-OXADIAZOLE
- 5-(chloromethyl)-3-[4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl]-1,2,4-oxadiazole
- 257880-89-0
- 5-(chloromethyl)-3-{4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl}-1,2,4-oxadiazole
- DTXSID60383947
- 1,4-Bis(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)benzene
- 1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-
-
- Inchi: 1S/C12H8Cl2N4O2/c13-5-9-15-11(17-19-9)7-1-2-8(4-3-7)12-16-10(6-14)20-18-12/h1-4H,5-6H2
- InChI Key: XYVWSKCZAUTBLI-UHFFFAOYSA-N
- SMILES: ClCC1=NC(C2C=CC(C3=NOC(CCl)=N3)=CC=2)=NO1
Computed Properties
- Exact Mass: 310.00264
- Monoisotopic Mass: 310.0024309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.84
1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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